Cas no 1261084-18-7 (methyl (4R,4aR,7S,7aR,12bS)-7,9-dihydroxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate)

• Product Name: methyl (4R,4aR,7S,7aR,12bS)-7,9-dihydroxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
• CAS No: 1261084-18-7
• MF: C₁₈H₁₉NO₅
• MW: 329.347165346146
• CID: 4456786
• PubChem ID: 46782151
• Update Time: 2025-04-24

methyl (4R,4aR,7S,7aR,12bS)-7,9-dihydroxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (4R,4aR,7S,7aR,12bS)-7,9-dihydroxy-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-carboxylate
• N-Methoxycarbonyl Normorphine
• BDBM50370401
• DTXSID10676013
• 1261084-18-7
• CHEMBL4168822
• Methyl (5alpha,6alpha)-3,6-dihydroxy-7,8-didehydro-4,5-epoxymorphinan-17-carboxylate

• Inchi： 1S/C18H19NO5/c1-23-17(22)19-7-6-18-10-3-5-13(21)16(18)24-15-12(20)4-2-9(14(15)18)8-11(10)19/h2-5,10-11,13,16,20-21H,6-8H2,1H3/t10-,11+,13-,16-,18-/m0/s1
• InChI Key： VZGNAZRFVZVYHM-DRDPLEBGSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4[C@@H]5C=C[C@@H]([C@H]1[C@@]5(C=32)CCN4C(=O)OC)O)O

Computed Properties

• Exact Mass: 329.12600
• Monoisotopic Mass: 329.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• PSA: 79.23000
• LogP: 1.27260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans